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Compound of Interest

Compound Name:
1-(Bromomethyl)-4-

ethynylbenzene

CAS No.: 351002-91-0

Cat. No.: B1504678

Get Quote

Executive Summary
1-(Bromomethyl)-4-ethynylbenzene (CAS: 351002-91-0), also known as 4-ethynylbenzyl

bromide, is a high-value bifunctional linker used extensively in medicinal chemistry, chemical

biology, and materials science.[1][2] Its structural utility lies in its orthogonality: it possesses a

terminal alkyne capable of bioorthogonal "Click" chemistry (CuAAC) and a benzyl bromide

moiety primed for rapid nucleophilic substitution (

).

This dual reactivity makes it an ideal "staple" for fragment-based drug discovery (FBDD),

PROTAC (Proteolysis Targeting Chimera) linker synthesis, and the functionalization of surfaces

or polymers. This guide details its physicochemical profile, validated synthesis protocols, and

handling requirements.
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The following data establishes the baseline identity and physical constants for 1-
(Bromomethyl)-4-ethynylbenzene. Researchers must verify these parameters to ensure

reagent purity, as the compound is prone to degradation if stored improperly.

Parameter Value Notes

IUPAC Name
1-(Bromomethyl)-4-

ethynylbenzene

Common Name 4-Ethynylbenzyl bromide

CAS Number 351002-91-0

Distinct from 1-bromo-4-

ethynylbenzene (CAS 766-96-

1)

Molecular Formula

Molecular Weight 195.06 g/mol
Used for stoichiometric

calculations

Physical State Solid (Low melting)
Colorless to pale yellow

crystals/liquid

Melting Point 35–38 °C
Melts near physiological

temperature

Boiling Point ~234 °C (Predicted) Decomposes at high heat

Density 1.42 g/cm³

Solubility DCM, THF, Toluene, DMF
Reacts with nucleophilic

solvents (e.g., MeOH)

Synthetic Pathways & Protocol
While 1-(Bromomethyl)-4-ethynylbenzene is commercially available, in-house preparation is

often required to ensure freshness, as the benzyl bromide moiety hydrolyzes over time. The

most robust synthetic route proceeds via the bromination of 4-ethynylbenzyl alcohol.

Validated Synthesis Protocol (Appel Reaction)
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Objective: Convert 4-ethynylbenzyl alcohol to 1-(bromomethyl)-4-ethynylbenzene using

Triphenylphosphine (

) and Carbon Tetrabromide (

) or N-Bromosuccinimide (NBS).

Reagents:

4-Ethynylbenzyl alcohol (1.0 equiv)

Triphenylphosphine (

) (1.1 equiv)

Carbon Tetrabromide (

) (1.1 equiv)

Solvent: Dichloromethane (DCM), anhydrous.

Workflow:

Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

) or Argon.

Dissolution: Dissolve 4-ethynylbenzyl alcohol in anhydrous DCM (0.1 M concentration). Cool

the solution to 0 °C in an ice bath.

Activation: Add

(1.1 equiv) to the stirring solution.

Bromination: Add

(1.1 equiv) portion-wise over 15 minutes. Note: The solution may turn slightly yellow. The
reaction is exothermic; maintain 0 °C to prevent alkyne polymerization.

Monitoring: Stir at 0 °C for 1 hour, then warm to room temperature (RT). Monitor by TLC

(Hexane/EtOAc 9:1). The product (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1504678/docs?utm_src=pdf-body#technical-guide-1-bromomethyl-4-ethynylbenzene-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) is less polar than the alcohol.

Workup: Quench with saturated

solution. Extract with DCM (

). Dry combined organics over

, filter, and concentrate in vacuo at <30 °C (heat sensitive).

Purification: Flash column chromatography using 100% Hexanes or 5% EtOAc/Hexanes.

Storage: Store immediately at -20 °C under inert gas.

Mechanistic Causality
Why Appel? The Appel reaction conditions are neutral and mild, avoiding the strong acids

(like HBr) that could hydrate the terminal alkyne to a ketone.

Temperature Control: Keeping the reaction cool minimizes self-alkylation (polymerization)

between the alkyne of one molecule and the benzyl bromide of another.

Reactivity & Applications (Mechanism)
The core value of 1-(Bromomethyl)-4-ethynylbenzene is its ability to serve as a linchpin in

convergent synthesis. The diagram below illustrates its orthogonal reactivity profile.
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Figure 1: Orthogonal reactivity pathways. The benzyl bromide undergoes nucleophilic

substitution (
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), while the alkyne participates in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Key Applications
PROTAC Linkers: The benzyl group provides a rigid spacer, while the alkyne allows for

"clicking" onto E3 ligase ligands (e.g., Thalidomide derivatives).

Surface Engineering: The benzyl bromide reacts with surface amines (silanized glass) or

thiols (gold), leaving the alkyne exposed for subsequent bio-functionalization.

Photo-Affinity Labeling: Used to synthesize probes where the alkyne serves as a latent

handle for enrichment after the probe has bound its target.

Handling & Safety (Lachrymator Warning)
Critical Warning: Benzyl bromides are potent lachrymators (tear gas agents). They cause

severe eye and respiratory irritation.[1]

Engineering Controls: ALWAYS handle inside a functioning chemical fume hood.

PPE: Wear chemical-resistant gloves (Nitrile or Laminate), safety goggles, and a lab coat.

Decontamination: In case of a spill, neutralize with a solution of 5% sodium thiosulfate and

dilute ammonia to displace the bromide and quench volatility.

Storage: The compound is heat and light sensitive.

Temperature: -20 °C.

Atmosphere: Argon or Nitrogen (prevents oxidation/hydrolysis).

Container: Amber glass vial (protects from UV-induced radical bromination/degradation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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